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Compound of Interest

Compound Name: SIRT-IN-2

Cat. No.: B15588395

For researchers, scientists, and drug development professionals, the safe and effective
handling of potent chemical compounds like SIRT-IN-2 is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to ensure the well-being of laboratory personnel and the integrity of experimental outcomes. By
adhering to these procedural, step-by-step guidelines, your laboratory can maintain a safe
environment and build a culture of safety-conscious research.

Personal Protective Equipment (PPE)

When handling SIRT-IN-2, a comprehensive approach to Personal Protective Equipment is
critical to minimize exposure risk. The following PPE is mandatory and should be selected
based on a thorough risk assessment of the specific procedures being undertaken.
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PPE Category

Item

Specifications & Use

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use. Double gloving is
advised when handling the
pure compound or
concentrated solutions.
Change gloves frequently, and

immediately if contaminated.[1]

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory where SIRT-IN-2 is
handled. If there is a splash
hazard, a face shield should

be worn in addition to goggles.

[2]

Respiratory Protection

N95 or higher-rated respirator

Recommended when weighing
or handling the powdered form
of SIRT-IN-2, or when there is
a risk of aerosol generation.
The use of respiratory
protection should be part of a
comprehensive respiratory
protection program.[1][3]

Body Protection

Laboratory coat or disposable

gown

A fully buttoned lab coat
should be worn to protect skin
and clothing. For procedures
with a high risk of
contamination, a disposable

gown is recommended.[1][2]

Foot Protection

Closed-toe shoes

Shoes must fully cover the feet

to protect against spills.[2]
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Operational Plan for Handling SIRT-IN-2

A systematic approach to handling SIRT-IN-2, from receipt to disposal, is crucial for safety and
experimental consistency.

Receiving and Storage

Upon receipt, visually inspect the package for any signs of damage or leakage. Transport the
package to a designated handling area, preferably within a chemical fume hood.[3] Wear
appropriate PPE (gloves, lab coat, and safety glasses) before opening the package.[3]
Carefully unpack the container, verifying that the primary container is sealed and intact.[3]

SIRT-IN-2 powder should be stored at -20°C for long-term stability (up to 3 years).[4] For
shorter periods, it can be stored at 4°C for up to 2 years.[4] Solutions of SIRT-IN-2 in solvent
should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[4] Keep containers
tightly closed in a dry and well-ventilated place.

Weighing and Solution Preparation

All handling of powdered SIRT-IN-2 should be conducted within a certified chemical fume hood
or a glove box to prevent inhalation of airborne particles.[3][5] Use an analytical balance with a
draft shield. To minimize static electricity, an anti-static gun may be used.[6]

When preparing solutions, add the solvent slowly to the powdered compound to avoid
splashing. SIRT-IN-2 is soluble in DMSO at a concentration of 62.5 mg/mL (162.98 mM),
though ultrasonic assistance may be needed.[4] It is important to use newly opened,
hygroscopic DMSO for the best solubility.[4]

Disposal Plan

All waste materials contaminated with SIRT-IN-2, including empty vials, used gloves,
disposable gowns, and bench paper, must be treated as hazardous chemical waste.[3][7]

o Solid Waste: Collect all contaminated solid waste in a designated, clearly labeled, and
sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing SIRT-IN-2 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless compatibility
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has been confirmed.

o Disposal: All hazardous waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office, following all local, state, and federal regulations.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for SIRT-IN-2.

Property Value Source

Molecular Weight 383.49 g/mol [4]

Formula C15H21Ns503S:2 [4]

Appearance Solid, Yellow to brown powder [4]

CAS Number 1431411-66-3 [4]
SIRT1: 4 nM, SIRT2: 4 nM,

ICso values [4]
SIRT3: 7 nM

Solubility in DMSO 62.5 mg/mL (162.98 mM) [4]

Storage (Powder) -20°C (3 years), 4°C (2 years) [4]

) -80°C (6 months), -20°C (1
Storage (in Solvent) [4]

month)

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for handling a chemical spill of a potent
powdered compound like SIRT-IN-2.
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Workflow for Handling a SIRT-IN-2 Spill

Immediate Response

Alert others in the area

If spill is large or volatile

(Evacuate immediate area if necessary)

Assess the spill size and risk

Minor spill

Preparation{}for Cleanup
Retrieve chemical spill kit

Don appropriate PPE:
- Double gloves

- Respirator (N95 or higher)
- Goggles and face shield
- Disposable gown

Spill Cleanup Procedure

(Contam the spill with absorbent pads)

If powdered spill

(Genlly cover powdered spill with damp paper luwels) Ifliuid spill

to prevent dust generation

:

(Use absorbent material to clean up)

Yy
(Collec! all contaminated materials into a)

hazardous waste bag
T

Decontaminatiin and Disposal

(Wipe the spill area with a suitable decontaminating solutiunj

Y

(Dispose of all waste as hazardous chemical wasle)

Yy

(Remove PPE carefully and dispose of as hazardous wasle)

Y

Wash hands thoroughly

Post-Spi|l Actions

(Repon the incident to the lab supervisor and EHS)

Yy

(Documem the spill and cleanup procedure)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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